Cas no 1227574-33-5 (2-Bromo-4-methoxy-5-methylpyridine)

• Product Name: 2-Bromo-4-methoxy-5-methylpyridine
• CAS No: 1227574-33-5
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD16610108
• CID: 4563895
• PubChem ID: 92134646
• Update Time: 2025-05-19

2-Bromo-4-methoxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methoxy-5-methylpyridine
• FCH1344465
• AK344561
• AX8276452
• 1227574-33-5
• A11960
• AKOS027340945
• MFCD16610108
• DB-164038
• Pyridine, 2-bromo-4-methoxy-5-methyl-
• AS-63062
• SCHEMBL18348256
• CS-0152861
• SY346174

• MDL： MFCD16610108
• Inchi： 1S/C7H8BrNO/c1-5-4-9-7(8)3-6(5)10-2/h3-4H,1-2H3
• InChI Key： XTIMBZPVIKWZPI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)C)OC

Computed Properties

• Exact Mass: 200.97893g/mol
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Bromo-4-methoxy-5-methylpyridine

Comprehensive Overview of 2-Bromo-4-methoxy-5-methylpyridine (CAS No. 1227574-33-5)

2-Bromo-4-methoxy-5-methylpyridine (CAS No. 1227574-33-5) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine substitution at the 2-position and a methoxy group at the 4-position, serves as a versatile intermediate in organic synthesis. Its unique structural features make it valuable for constructing complex molecules, particularly in the development of drug candidates and specialty chemicals.

In recent years, the demand for halogenated pyridines like 2-Bromo-4-methoxy-5-methylpyridine has surged due to their role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating biaryl compounds, which are foundational in medicinal chemistry. Researchers are particularly interested in how this compound’s electron-rich pyridine ring influences reactivity, a topic frequently searched in AI-driven chemical databases and academic forums.

The compound’s CAS No. 1227574-33-5 is often queried alongside terms like "synthetic applications", "pyridine derivatives", and "pharmaceutical intermediates". These long-tail keywords reflect user interest in its practical uses, such as in the synthesis of kinase inhibitors or herbicides. Notably, its methoxy and methyl groups enhance solubility and metabolic stability, making it a preferred choice for drug discovery projects targeting CNS disorders and cancer therapeutics.

From an industrial perspective, 2-Bromo-4-methoxy-5-methylpyridine is synthesized through controlled halogenation and etherification of pyridine precursors. Optimizing its yield and purity is a hot topic in green chemistry circles, with searches trending toward "sustainable synthesis methods" and "catalytic bromination". Environmental concerns have driven innovation in minimizing waste, aligning with the EPA’s greener solvents initiative.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for verifying the identity of CAS No. 1227574-33-5. These methods are frequently discussed in QA/QC forums, where users seek protocols for impurity profiling. The compound’s stability under various storage conditions is another common query, emphasizing the need for technical datasheets with detailed storage recommendations.

In summary, 2-Bromo-4-methoxy-5-methylpyridine (CAS No. 1227574-33-5) bridges academic research and industrial applications. Its relevance in high-value chemical synthesis and alignment with trending scientific inquiries ensures its continued prominence in the chemical landscape.